2-{[(2,4-dichloro-5-sulfamoylphenyl)carbonyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C17H17Cl2N3O4S2
• Molecular Weight: 462.4 g/mol
• IUPAC Name: 2-[(2,4-dichloro-5-sulfamoylbenzoyl)amino]-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H17Cl2N3O4S2/c1-21-16(24)14-8-4-2-3-5-12(8)27-17(14)22-15(23)9-6-13(28(20,25)26)11(19)7-10(9)18/h6-7H,2-5H2,1H3,(H,21,24)(H,22,23)(H2,20,25,26)
• InChI Key: XZRMQEBTFLPJNZ-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC(=C(C=C3Cl)Cl)S(=O)(=O)N

Description

2-{[(2,4-dichloro-5-sulfamoylphenyl)carbonyl]amino}-N-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that belongs to the class of benzothiophene derivatives. It is commonly referred to as DCT or DCTA and has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of DCT involves the inhibition of the enzyme carbonic anhydrase IX (CAIX). CAIX is overexpressed in many cancer cells and plays a role in the regulation of pH in the tumor microenvironment. By inhibiting CAIX, DCT disrupts the pH balance in the tumor microenvironment, which leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
DCT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels). It has also been shown to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCT in lab experiments is its specificity for CAIX. This makes it a useful tool for studying the role of CAIX in cancer progression and for developing new cancer therapies. However, one of the limitations of using DCT is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on DCT. One area of research is the development of new cancer therapies based on DCT. Another area of research is the investigation of the role of CAIX in other diseases, such as cardiovascular disease and neurological disorders. Additionally, there is potential for the development of new diagnostic tools based on DCT, such as imaging agents for detecting CAIX in tumors.

Synthesis Methods

The synthesis of DCT involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of 2,4-dichloro-5-sulfamoylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with N-methyl-1,2,3,4-tetrahydrobenzo[b][1,4]thiazepine to form the benzothiophene ring. The final step involves the reaction of the benzothiophene ring with 2-aminobenzoyl chloride to form DCT.

Scientific Research Applications

DCT has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research has been in the field of cancer treatment. Studies have shown that DCT has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to be effective against a variety of cancer types, including breast cancer, lung cancer, and colon cancer.